1-(4-(Diisopropylamino)but-2-yn-1-yl)-3-(p-tolyl)urea
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Description
1-(4-(Diisopropylamino)but-2-yn-1-yl)-3-(p-tolyl)urea is a useful research compound. Its molecular formula is C18H27N3O and its molecular weight is 301.434. The purity is usually 95%.
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Scientific Research Applications
Complexation and Unfolding of Heterocyclic Ureas
Heterocyclic ureas have been studied for their ability to form multiply hydrogen-bonded complexes. These compounds, including various ureas, exhibit conformational changes and complexation that might mimic the helix-to-sheet transitions seen in peptides. Such studies contribute to our understanding of molecular self-assembly and folding mechanisms relevant in materials science and biochemistry (Corbin et al., 2001).
Crystal Structure of Urea Derivatives
Research on the crystal structure of unsymmetrically substituted ureas has provided insights into the molecular arrangement and hydrogen bonding interactions within these compounds. This information is crucial for the design and synthesis of new materials with specific properties (Rao et al., 2010).
Urea-Fluoride Interaction
Studies on the interaction between urea derivatives and fluoride ions have shown significant effects on proton transfer and complex formation. These interactions are relevant to understanding the behavior of urea derivatives in various chemical and biological contexts, potentially influencing solvent properties and reaction mechanisms (Boiocchi et al., 2004).
Synthesis and Characterization of Polyurethane-Ureas
Research on metal-containing polyurethane-ureas highlights the synthesis and characterization of these compounds, which could be relevant for applications in materials science, including coatings, adhesives, and sealants. The study discusses the thermal properties and flammability of these polymers, indicating their potential use in various industrial applications (Chantarasiri et al., 2004).
Osmolyte Interactions with Proteins
Research into the interactions between urea derivatives and proteins, specifically looking at osmolyte effects, can provide insights into protein folding and stability. Understanding how urea and methylamine mixtures affect protein stability has implications for biochemistry and molecular biology, offering potential applications in protein engineering and drug design (Lin & Timasheff, 1994).
Properties
IUPAC Name |
1-[4-[di(propan-2-yl)amino]but-2-ynyl]-3-(4-methylphenyl)urea |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H27N3O/c1-14(2)21(15(3)4)13-7-6-12-19-18(22)20-17-10-8-16(5)9-11-17/h8-11,14-15H,12-13H2,1-5H3,(H2,19,20,22) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VJNQKENBLKVKKZ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)NC(=O)NCC#CCN(C(C)C)C(C)C |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H27N3O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
301.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.